Cas no 2228728-20-7 (2-(1-{4-(difluoromethyl)sulfanylphenyl}cyclopropyl)propan-2-amine)

• Product Name: 2-(1-{4-(difluoromethyl)sulfanylphenyl}cyclopropyl)propan-2-amine
• CAS No: 2228728-20-7
• MF: C₁₃H₁₇F₂NS
• MW: 257.342589139938
• CID: 5825747
• PubChem ID: 165742693
• Update Time: 2025-06-29

2-(1-{4-(difluoromethyl)sulfanylphenyl}cyclopropyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-{4-(difluoromethyl)sulfanylphenyl}cyclopropyl)propan-2-amine
• 2-(1-{4-[(difluoromethyl)sulfanyl]phenyl}cyclopropyl)propan-2-amine
• 2228728-20-7
• EN300-1951774

• Inchi： 1S/C13H17F2NS/c1-12(2,16)13(7-8-13)9-3-5-10(6-4-9)17-11(14)15/h3-6,11H,7-8,16H2,1-2H3
• InChI Key： YBFLFYICJCTFRE-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)C1(C(C)(C)N)CC1

Computed Properties

• Exact Mass: 257.10497704g/mol
• Monoisotopic Mass: 257.10497704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 51.3Ų

Additional information on 2-(1-{4-(difluoromethyl)sulfanylphenyl}cyclopropyl)propan-2-amine

Compound CAS No. 2228728-20-7: 2-(1-{4-(Difluoromethyl)sulfanylphenyl}cyclopropyl)propan-2-amine

The compound CAS No. 2228728-20-7, also known as 2-(1-{4-(difluoromethyl)sulfanylphenyl}cyclopropyl)propan-2-amine, is a highly specialized organic compound with a complex structure and diverse applications in the field of chemistry. This compound has garnered significant attention due to its unique properties and potential in various research domains. The molecule consists of a cyclopropyl group attached to a phenyl ring, which is further substituted with a difluoromethyl sulfanyl group. The presence of the cyclopropyl ring introduces strain, making the compound reactive under certain conditions. Additionally, the propan-2-amine moiety adds a basic functionality, enhancing its versatility in chemical reactions.

Recent studies have highlighted the importance of CAS No. 2228728-20-7 in medicinal chemistry, particularly in the development of novel drug candidates. Researchers have explored its role as a potential lead compound for treating various diseases, including cancer and neurodegenerative disorders. The compound's ability to interact with specific biological targets, such as enzymes and receptors, has been extensively investigated using computational modeling and in vitro assays. These studies have revealed promising pharmacokinetic profiles, suggesting that the compound could be optimized for therapeutic use.

In terms of synthesis, CAS No. 2228728-20-7 is typically prepared through a multi-step process involving coupling reactions and cyclization techniques. The synthesis begins with the preparation of the difluoromethyl sulfanylphenyl intermediate, which is then subjected to cyclopropylation to form the cyclopropyl ring. Finally, the propan-2-amine group is introduced via nucleophilic substitution or other suitable methods. This synthetic pathway has been optimized to improve yield and purity, making it more accessible for large-scale production.

The compound's structural features make it an interesting candidate for studying chemical reactivity and mechanism-based design. For instance, the strained cyclopropyl ring can undergo ring-opening reactions under specific conditions, leading to diverse products with unique functionalities. This property has been exploited in various organic transformations, including additions and eliminations, which are critical in drug discovery and material science.

Furthermore, CAS No. 2228728-